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Compound of Interest

Compound Name: 4-bromo-1-methyl-1H-pyrazole

Cat. No.: B095816

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed, step-by-step procedures for the safe disposal of 4-
bromo-1-methyl-1H-pyrazole, a halogenated organic compound.

Hazard Identification and Safety Precautions

4-bromo-1-methyl-1H-pyrazole is classified as a hazardous substance. It is crucial to be
aware of its potential dangers before handling. The primary hazards include:

o Skin Irritation: Causes skin irritation upon contact.[1][2]
e Serious Eye Damage: Can cause serious eye damage.[1][2]
o Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

Personal Protective Equipment (PPE): Before handling 4-bromo-1-methyl-1H-pyrazole,
ensure the following personal protective equipment is worn:

» Eye Protection: Chemical goggles or a face shield.[1][2]
» Hand Protection: Protective gloves.[1][2]

» Skin and Body Protection: Wear suitable protective clothing.[1][2]
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» Respiratory Protection: In case of inadequate ventilation, wear a suitable respirator.[1]

Spill and Leak Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Evacuate unnecessary personnel from the area and ensure
adequate ventilation.[2][3]

o Containment: Stop the leak if it is safe to do so.[1] Prevent the chemical from entering drains
or public waters.[1][2]

o Cleanup: For solid materials, sweep or shovel the spill into an appropriate container for
disposal, minimizing dust generation.[1]

e Personal Protection: Only qualified personnel equipped with suitable protective equipment
should intervene in a spill.[1]

Step-by-Step Disposal Protocol

As a brominated organic compound, 4-bromo-1-methyl-1H-pyrazole is classified as a
halogenated organic waste.[4] This classification dictates the specific disposal pathway.

o Waste Segregation: It is critical to segregate halogenated organic wastes from non-
halogenated organic wastes and aqueous solutions to ensure proper treatment and to keep
disposal costs down.[5] Do not mix 4-bromo-1-methyl-1H-pyrazole with acids, bases, or
strong oxidizing agents.[5][6]

o Container Selection: Use a designated, properly labeled hazardous waste container for
halogenated organic compounds.[4][7] The container must be in good condition, compatible
with the chemical, and have a tightly sealing cap.[7]

» Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name, "4-bromo-1-methyl-1H-pyrazole".[5][7] Do not use
abbreviations or chemical formulas.[7] A list of all chemicals in the container must be
maintained.[4][7]
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o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[2][7] Keep the container closed at all times except when adding
waste.[5][7]

o Final Disposal: The ultimate disposal of 4-bromo-1-methyl-1H-pyrazole should be
conducted by a licensed and approved waste disposal plant.[2][6][8][9] The recommended
method of disposal is incineration in a facility equipped with an afterburner and a flue gas
scrubber.[1] Always follow local, regional, and national hazardous waste regulations.[6]

Physicochemical Data for 4-bromo-1-methyl-1H-pyrazole

The following table summarizes key quantitative data for 4-bromo-1-methyl-1H-pyrazole.

Property Value

CAS Number 15803-02-8

Molecular Formula CaHsBrN2

Molecular Weight 161.00 g/mol

Form Liquid

Boiling Point 185-188 °C at 760 mmHg
Density 1.558 g/mL at 25 °C
Refractive Index n20/D 1.531

Flash Point 93.3 °C (199.9 °F)

(Source: Sigma-Aldrich[10])

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4-bromo-1-methyl-1H-pyrazole.
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Workflow for the Disposal of 4-bromo-1-methyl-1H-pyrazole

Preparation and Handling

Start: Handling
4-bromo-1-methyl-1H-pyrazole

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs?

Follow Spill Cleanup Protocol:

1. Evacuate & Ventilate o

2. Contain
3. Clean and Collect

Characterize Waste:
Halogenated Organic Compound

Waste Chara:;:terization and Disposal

Segregate from:
- Non-halogenated organics
- Aqueous waste
- Incompatible materials

A4

Select & Label Container:
- 'Hazardous Waste'
- '4-bromo-1-methyl-1H-pyrazole'
- Compatible, sealed container

\4
Store Safely:
- Cool, dry, well-ventilated area
- Away from incompatibles

A4

Final Disposal:
Arrange pickup by licensed
hazardous waste contractor

Recommended Treatment:
High-temperature Incineration

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 4-bromo-1-methyl-1H-pyrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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